Cas no 2137844-63-2 (4-Pyridazinemethanamine, 3-(1,1-dimethylethyl)-6-ethyl-)

• Product Name: 4-Pyridazinemethanamine, 3-(1,1-dimethylethyl)-6-ethyl-
• CAS No: 2137844-63-2
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 5263242
• Update Time: 2025-10-31

4-Pyridazinemethanamine, 3-(1,1-dimethylethyl)-6-ethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridazinemethanamine, 3-(1,1-dimethylethyl)-6-ethyl-

• Inchi： 1S/C11H19N3/c1-5-9-6-8(7-12)10(14-13-9)11(2,3)4/h6H,5,7,12H2,1-4H3
• InChI Key： JSODMWJHRLLYBS-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)C)=NN=C(CC)C=C1CN

Additional information on 4-Pyridazinemethanamine, 3-(1,1-dimethylethyl)-6-ethyl-

Professional Introduction to 4-Pyridazinemethanamine, 3-(1,1-dimethylethyl)-6-ethyl- (CAS No. 2137844-63-2)

4-Pyridazinemethanamine, 3-(1,1-dimethylethyl)-6-ethyl- (CAS No. 2137844-63-2) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, holds promise in various applications due to its unique chemical properties. The presence of multiple functional groups, including pyridazine and amine, makes it a versatile building block for synthesizing more intricate molecules.

The CAS number 2137844-63-2 serves as a unique identifier for this compound, ensuring precise classification and reference in scientific literature. Its molecular formula and structural configuration contribute to its potential utility in drug discovery and material science. Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, facilitating further exploration of its applications.

In the realm of pharmaceutical research, compounds like 4-Pyridazinemethanamine, 3-(1,1-dimethylethyl)-6-ethyl-, are often investigated for their pharmacological activity. The pyridazine ring is a common motif in bioactive molecules, known for its ability to interact with biological targets. The incorporation of substituents such as 3-(1,1-dimethylethyl) and 6-ethyl enhances the compound's specificity and binding affinity. Such modifications are crucial in designing molecules with improved efficacy and reduced side effects.

Recent studies have highlighted the role of pyridazine derivatives in developing novel therapeutic agents. For instance, modifications to the pyridazine core have been associated with enhanced binding to enzymes and receptors involved in metabolic disorders. The amine functional group in this compound also suggests potential applications in peptidomimetic chemistry, where it can serve as a scaffold for mimicking natural bioactive peptides.

The synthesis of 4-Pyridazinemethanamine, 3-(1,1-dimethylethyl)-6-ethyl-, involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced techniques such as catalytic hydrogenation and nucleophilic substitution are commonly employed in its preparation. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures the accurate characterization of the compound.

One of the most promising areas of application for this compound is in the development of agrochemicals. Pyridazine derivatives have shown potential as herbicides and fungicides due to their ability to disrupt essential biological pathways in plants. The structural features of 4-Pyridazinemethanamine, 3-(1,1-dimethylethyl)-6-ethyl-, make it a candidate for further investigation in this field.

Furthermore, the compound's stability under various environmental conditions makes it suitable for industrial applications. Its resistance to degradation ensures prolonged efficacy in formulations designed for agricultural use. This stability is attributed to the robust nature of the pyridazine ring and the protective effect provided by the 3-(1,1-dimethylethyl) group.

The pharmaceutical industry continues to explore novel compounds with potential therapeutic benefits. Researchers are particularly interested in molecules that can modulate enzyme activity or interact with specific biological targets. The structural diversity of 4-Pyridazinemethanamine, 3-(1,1-dimethylethyl)-6-ethyl-, provides a foundation for designing derivatives with tailored properties.

In conclusion, 4-Pyridazinemethanamine, 3-(1,1-dimethylethyl)-6-ethyl- (CAS No. 2137844-63-2) is a multifaceted compound with significant potential in both pharmaceuticals and agrochemicals. Its unique structural features and functional groups make it a valuable candidate for further research and development. As synthetic methodologies continue to evolve, the accessibility of such specialized compounds will enhance their utility across various scientific disciplines.